N-(2-dimethylaminoethyl)methanesulfonamide

• Molecular Formula: C5H14N2O2S
• Molecular Weight: 166.24 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]methanesulfonamide
• InChI: InChI=1S/C5H14N2O2S/c1-7(2)5-4-6-10(3,8)9/h6H,4-5H2,1-3H3
• InChI Key: FBNMBSWXAVZBNJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNS(=O)(=O)C

Description

N-(2-dimethylaminoethyl)methanesulfonamide is a useful research compound. Its molecular formula is C5H14N2O2S and its molecular weight is 166.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methanesulfonyl chloride (Compound 19, 2.6 ml, 34.0 mmol) was added to a mixture of N,N-dimethylethylenediamine (3.7 ml, 34.0 mmol) and diisopropylethylamine (5.93 ml, 34.0 mmol) in tetrahydrofuran (30 ml) at 0° C. After 1.5 hours stirring at 0°, the mixture was quenched with water and extracted thoroughly with ethyl acetate. Evaporation of the dried (magnesium sulfate) extract gave an oil, which was purified by flash chromatography on silica using 20% methanol/chloroform to give the title sulfonamide. 1HNMR(CDCl3): 2.24 (s, 6H), 2.48 (t, 2H, J=5.9 Hz), 2.97 (s, 3H), 3.18 (t, 2H, J=5.6 Hz). 13CNMR(CDCl3): 39.3, 39.9, 44.5 and 57.8.

Synthesis routes and methods II

Procedure details

To a solution of N,N-dimethylethylenediamine (0.5 g) in dichloromethane (10 ml) at 0° C. was added triethylamine (0.87 ml) and methane sulphonyl chloride. The reaction mixture was warmed to room temperature and stirred for 1 hour. The reaction mixture was partitioned between dichloromethane and saturated sodium bicarbonate solution, the combined organics were dried (MgSO4) and the solvents removed in vacuo to yield a crude product. This was purified by flash chromatography to yield N-(2-dimethylamino-ethyl)-methanesulfonamide (0.46 g).